Cas no 2228169-83-1 (4-(4-methyl-3-phenylpentan-2-yl)piperidine)

• Product Name: 4-(4-methyl-3-phenylpentan-2-yl)piperidine
• CAS No: 2228169-83-1
• MF: C₁₇H₂₇N
• MW: 245.402984857559
• CID: 6006778
• PubChem ID: 165621811
• Update Time: 2025-07-19

4-(4-methyl-3-phenylpentan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-3-phenylpentan-2-yl)piperidine
• 2228169-83-1
• EN300-1877180

• Inchi： 1S/C17H27N/c1-13(2)17(16-7-5-4-6-8-16)14(3)15-9-11-18-12-10-15/h4-8,13-15,17-18H,9-12H2,1-3H3
• InChI Key： XOOFADGTFUCHLE-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 245.214349865g/mol
• Monoisotopic Mass: 245.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Additional information on 4-(4-methyl-3-phenylpentan-2-yl)piperidine

Introduction to 4-(4-methyl-3-phenylpentan-2-yl)piperidine (CAS No. 2228169-83-1)

4-(4-methyl-3-phenylpentan-2-yl)piperidine, with the CAS number 2228169-83-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted phenylpentyl moiety. These structural elements contribute to its potential pharmacological activities and make it a subject of interest for various applications, including drug discovery and development.

The chemical structure of 4-(4-methyl-3-phenylpentan-2-yl)piperidine is defined by its molecular formula, C₁₆H₂₇N, and its molecular weight of 233.4 g/mol. The presence of the piperidine ring, a six-membered cyclic amine, imparts basic properties to the molecule, which can influence its solubility, stability, and reactivity in different environments. The substituted phenylpentyl group adds complexity to the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent studies have explored the potential therapeutic applications of 4-(4-methyl-3-phenylpentan-2-yl)piperidine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating various diseases. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 4-(4-methyl-3-phenylpentan-2-yl)piperidine to interact with these receptors could make it a valuable lead compound for developing new therapeutic agents.

In addition to its potential as a GPCR modulator, 4-(4-methyl-3-phenylpentan-2-yl)piperidine has been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, such as arthritis, cardiovascular disease, and neurodegenerative disorders. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 4-(4-methyl-3-phenylpentan-2-yl)piperidine have also been studied to assess its suitability for drug development. Factors such as absorption, distribution, metabolism, and excretion (ADME) are crucial for determining the bioavailability and safety profile of a compound. Research has indicated that this molecule exhibits favorable ADME properties, with good oral bioavailability and low toxicity in animal models. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are an essential step in the drug development process, and initial studies involving 4-(4-methyl-3-phenylpentan-2-yl)piperidine have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects. These findings support the continuation of clinical trials to evaluate its efficacy in treating specific conditions.

The synthesis of 4-(4-methyl-3-phenylpentan-2-yl)piperidine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the use of Grignard reagents for the formation of carbon-carbon bonds and subsequent functional group manipulations to introduce the piperidine ring. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for meeting the demands of research and development.

In conclusion, 4-(4-methyl-3-phenylpentan-2-yl)piperidine (CAS No. 2228169-83-1) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.